Cas no 79566-01-1 (PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE)

PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE structure

79566-01-1 structure

Product name:PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE

CAS No:79566-01-1

MF:C₂₅H₂₂P+^.F-

Molecular Weight:372.414

CID:3492003

PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE Properties

Names and Identifiers

- PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE

PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, FLUORIDE Literature

1. 3-(5-(Benzylideneamino)thiazol-3-yl)-2H-chromen-2-ones: a new class of alkaline phosphatase and ecto-5′-nucleotidase inhibitors†

Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
2. A (001) dominated conjugated polymer with high-performance of hydrogen evolution under solar light irradiation†

Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
3. A biodegradable and rechargeable fiber battery†

Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
4. A 16.4% efficiency organic photovoltaic cell enabled using two donor polymers with their side-chains oriented differently by a ternary strategy†

Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
5. A comparative study of carbon–platinum hybrid nanostructure architecture for amperometric biosensing†

Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
6. A Au nanoflower@SiO2@CdTe/CdS/ZnS quantum dot multi-functional nanoprobe for photothermal treatment and cellular imaging†

Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
7. A benzene-thermal metathesis route to pure metastable rocksalt GaN

Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
8. A bifunctional nanoplatform based on copper manganate nanoflakes for bacterial elimination via a catalytic and photothermal synergistic effect†

Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
9. 3-Thiolated pyrroles/pyrrolines: controllable synthesis and usage for the construction of thiolated fluorophores†

Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
10. 5-Azahexenoyl radicals cyclize via nucleophilic addition to the acyl carbon rather than 5-exo homolytic addition at the imine

Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339

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